2-((2-(Cyclohex-1-en-1-yl)ethyl)amino)-4-((2-hydroxy-5-methylphenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 2-[2-(cyclohexen-1-yl)ethylamino]-4-(2-hydroxy-5-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C19H26N2O4/c1-13-7-8-17(22)15(11-13)21-18(23)12-16(19(24)25)20-10-9-14-5-3-2-4-6-14/h5,7-8,11,16,20,22H,2-4,6,9-10,12H2,1H3,(H,21,23)(H,24,25)
• InChI Key: HLAGIDKWQCYOIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=O)CC(C(=O)O)NCCC2=CCCCC2
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

2-((2-(Cyclohex-1-en-1-yl)ethyl)amino)-4-((2-hydroxy-5-methylphenyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C19H26N2O4 and its molecular weight is 346.427. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(Cyclohex-1-en-1-yl)ethyl)amino)-4-((2-hydroxy-5-methylphenyl)amino)-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(Cyclohex-1-en-1-yl)ethyl)amino)-4-((2-hydroxy-5-methylphenyl)amino)-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Pathways and Chemical Interactions

• Tyrosinemia and Metabolic Studies : A study identified cis- and trans-4-hydroxycyclohexylacetic acid in addition to hawkinsin in urine samples, indicating a postulated defect in 4-hydroxyphenylpyruvate dioxygenase. This suggests potential applications in researching metabolic disorders, specifically tyrosinemia (Niederwieser et al., 1978).

• Environmental Chemical Exposure : Research on the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), and its metabolites in U.S. adults highlights its use as a phthalate replacement and potential biomarkers for exposure assessment. This points to applications in environmental health and exposure science (Silva et al., 2013).

• Oxidative Stress and Chemical Biomarkers : A study on human exposure to phthalates using monoesters and their oxidized metabolites as biomarkers sheds light on metabolic pathways and the assessment of environmental exposure to endocrine-disrupting chemicals. This research can be relevant to understanding the metabolic and toxicological profiles of similar complex organic compounds (Barr et al., 2003).